Cas no 1361716-64-4 (2,5-Dichloro-4'-iodo-2'-methyl-biphenyl)

• Product Name: 2,5-Dichloro-4'-iodo-2'-methyl-biphenyl
• CAS No: 1361716-64-4
• MF: C₁₃H₉Cl₂I
• MW: 363.021034002304
• CID: 4789714
• Update Time: 2025-10-21

2,5-Dichloro-4'-iodo-2'-methyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloro-4'-iodo-2'-methyl-biphenyl

• Inchi： 1S/C13H9Cl2I/c1-8-6-10(16)3-4-11(8)12-7-9(14)2-5-13(12)15/h2-7H,1H3
• InChI Key： YXPIIACWLSUNCK-UHFFFAOYSA-N
• SMILES： IC1C=CC(C2C=C(C=CC=2Cl)Cl)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 2,5-Dichloro-4'-iodo-2'-methyl-biphenyl

Comprehensive Overview of 2,5-Dichloro-4'-iodo-2'-methyl-biphenyl (CAS No. 1361716-64-4)

The compound 2,5-Dichloro-4'-iodo-2'-methyl-biphenyl (CAS No. 1361716-64-4) is a halogenated biphenyl derivative that has garnered significant attention in the field of organic chemistry and material science. Its unique structural features, including the presence of chloro and iodo substituents, make it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals. Researchers and industry professionals are increasingly exploring its applications due to its potential in cross-coupling reactions and catalysis, which are critical in modern synthetic chemistry.

One of the key reasons for the growing interest in 2,5-Dichloro-4'-iodo-2'-methyl-biphenyl is its role in palladium-catalyzed reactions, such as the Suzuki-Miyaura and Stille couplings. These reactions are widely used in the pharmaceutical industry to construct complex molecules. The compound's iodo group, in particular, is highly reactive, enabling efficient bond formation under mild conditions. This property aligns with the current trend toward green chemistry and sustainable synthesis, as it reduces the need for harsh reagents and high temperatures.

In addition to its synthetic utility, 2,5-Dichloro-4'-iodo-2'-methyl-biphenyl has been studied for its potential applications in organic electronics. The biphenyl core, combined with halogen substituents, contributes to its electronic properties, making it a candidate for use in OLEDs (organic light-emitting diodes) and photovoltaic devices. As the demand for energy-efficient materials grows, this compound's relevance in renewable energy technologies is expected to rise.

Another area of interest is the compound's stability and storage requirements. Unlike some highly reactive intermediates, 2,5-Dichloro-4'-iodo-2'-methyl-biphenyl exhibits moderate stability under standard laboratory conditions, making it easier to handle and store. This characteristic is particularly appealing to researchers who prioritize safety and efficiency in their workflows. Questions such as "How to store halogenated biphenyls safely?" or "What are the best practices for handling iodo-substituted compounds?" are frequently searched, reflecting the practical concerns of users.

The compound's nomenclature, 2,5-Dichloro-4'-iodo-2'-methyl-biphenyl, follows the IUPAC naming conventions, which are essential for accurate communication in scientific literature. The inclusion of chloro and iodo groups in the name highlights its halogen-rich structure, a feature that is often associated with enhanced reactivity and versatility. For those searching for "halogenated biphenyl synthesis" or "methyl-substituted biphenyl derivatives," this compound serves as a prime example of how subtle modifications can lead to significant functional differences.

Recent advancements in computational chemistry have also shed light on the electronic and steric effects of 2,5-Dichloro-4'-iodo-2'-methyl-biphenyl. Molecular modeling studies predict its behavior in various chemical environments, providing valuable insights for experimentalists. This intersection of theory and practice is a hot topic in the scientific community, as evidenced by searches for "predictive modeling of halogenated compounds" or "applications of biphenyl derivatives in drug design."

In summary, 2,5-Dichloro-4'-iodo-2'-methyl-biphenyl (CAS No. 1361716-64-4) is a multifaceted compound with broad applications in synthetic chemistry, materials science, and electronics. Its unique properties, combined with the current focus on sustainable synthesis and advanced materials, ensure its continued relevance in research and industry. As scientists and engineers seek answers to questions like "What are the latest breakthroughs in halogenated biphenyl chemistry?" or "How can cross-coupling reactions be optimized?", this compound will undoubtedly remain a subject of interest and innovation.